Cas no 4150-61-2 (N,N'-di(propan-2-yl)-1,3,5-triazine-2,4-diamine)

• Product name: N,N'-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 4150-61-2
• MF: C₉H₁₇N₅
• MW: 195.26478
• CID: 1513266
• PubChem ID: 77795

N,N'-di(propan-2-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N,N'-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine, N,N'-bis(1-methylethyl)-
• N,N'-Diisopropyl-s-triazine-2,4-diamine
• JAKGSRMGAOOKEU-UHFFFAOYSA-N
• DTXSID70961775
• SCHEMBL5088409
• bis(isopropylamino )-s-triazine
• 4150-61-2
• N,N-Bis(1-methylethyl)-1,3,5-triazine-2,4-diamine
• 2,4-Bis(isopropylamino)-s-triazine
• 2-N,4-N-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
• s-Triazine, 2,4-bis(isopropylamino)-

• Inchi： InChI=1S/C9H17N5/c1-6(2)12-8-10-5-11-9(14-8)13-7(3)4/h5-7H,1-4H3,(H2,10,11,12,13,14)
• InChI Key： JAKGSRMGAOOKEU-UHFFFAOYSA-N
• SMILES： CC(C)NC1=NC(=NC=N1)NC(C)C

Computed Properties

• Exact Mass: 195.14861
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.73